molecular formula C18H25N5OS B15283268 6-(1-Adamantyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(1-Adamantyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No.: B15283268
M. Wt: 359.5 g/mol
InChI Key: LPTNZTLEGMWQJX-UHFFFAOYSA-N
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Description

This compound belongs to the fused heterocyclic class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, characterized by a rigid triazole-thiadiazole core.

Properties

Molecular Formula

C18H25N5OS

Molecular Weight

359.5 g/mol

IUPAC Name

4-[[6-(1-adamantyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl]morpholine

InChI

InChI=1S/C18H25N5OS/c1-3-24-4-2-22(1)11-15-19-20-17-23(15)21-16(25-17)18-8-12-5-13(9-18)7-14(6-12)10-18/h12-14H,1-11H2

InChI Key

LPTNZTLEGMWQJX-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CC2=NN=C3N2N=C(S3)C45CC6CC(C4)CC(C6)C5

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituents at positions 3 and 6 significantly influence physical properties and bioactivity. Key comparisons include:

Compound (Substituents) Rf Melting Point (°C) Yield (%) Key Functional Groups
Target: 3-(4-Morpholinylmethyl) - - - Morpholine (polar)
5l: 3-(4-Bromophenyl) 0.60 252–254 76 Bromophenyl (halogenated)
5a: 3-(2-Methylphenyl) 0.62 198–200 68 Methylphenyl (alkylated)
5d: 3-(2-Fluorophenyl) 0.58 210–212 72 Fluorophenyl (halogenated)
3-(Thienyl) - - - Thiophene (aromatic sulfur)
  • Morpholinylmethyl vs. However, its flexible methylene linker may reduce crystallinity compared to rigid aryl substituents .
  • Adamantyl vs. Phenyl at Position 6 : Adamantyl’s bulkiness enhances membrane permeability but may reduce solubility, as seen in higher melting points (e.g., 252–254°C for 5l) compared to phenyl-substituted analogs .

Antiproliferative Activity

  • 5l (4-Bromophenyl) : Exhibited potent activity in MTT assays, likely due to halogen-mediated DNA intercalation or enzyme inhibition .
  • Fluorinated Derivatives : Fluorine’s electronegativity enhances binding to target proteins (e.g., COX-1/2), as seen in triazolothiadiazoles with IC₅₀ values in the micromolar range .

Antibacterial Activity

Microwave-synthesized analogs with fluorobiphenyl groups (e.g., 3b and 3g in ) showed marked antibacterial effects, attributed to enhanced membrane penetration via fluorine and methoxy groups . The morpholinylmethyl group’s polarity may similarly disrupt bacterial membranes or efflux pumps.

Crystallographic and Molecular Interaction Analysis

Crystal Packing and Noncovalent Interactions

  • Adamantyl-Containing Derivatives : Exhibit steric hindrance, limiting π-π stacking but promoting C–H···X (X = F, Cl) and van der Waals interactions. For example, 6-(Adamantan-1-yl)-3-(3-fluorophenyl) forms 1D chains via C–H···F bonds .
  • Phenyl-Substituted Analogs : Engage in stronger π-π interactions, as seen in Hirshfeld surface analyses (e.g., 6-(2-chloro-6-fluorophenyl)-3-phenyl derivative in ) .

Disorder and Stability

Fluorophenyl-substituted compounds (e.g., ) show positional disorder in crystal structures, which may affect thermodynamic stability. Morpholinylmethyl’s conformational flexibility could introduce similar challenges in crystallization .

Pharmacological Potential and Challenges

  • Adamantyl Group : Enhances blood-brain barrier penetration, as seen in antiviral drugs like rimantadine .
  • Morpholinylmethyl : May improve solubility and target engagement in CNS disorders or kinase-driven cancers but requires optimization to balance lipophilicity .

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